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Compound of Interest

(4-Bromophenyl)
Compound Name:
(diphenyl)methanol

Cat. No.: B3054701

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (4-Bromophenyl)(diphenyl)methanol, a
versatile chemical intermediate with significant applications in organic synthesis and
pharmaceutical development. The document details its chemical identity, physicochemical
properties, synthesis protocols, and its role as a precursor in the development of therapeutic
agents.

Chemical Identity and Physicochemical Properties

(4-Bromophenyl)(diphenyl)methanol, also known by synonyms such as p-Bromobenzhydrol
and 4-Bromobenzhydrol, is an alcohol derivative of diphenylmethane.[1][2][3] Its chemical
structure features a central carbon atom bonded to a hydroxyl group, a phenyl group, and a 4-
bromophenyl group. The presence of the bromine atom and the hydroxyl group makes it a
valuable building block for creating more complex molecules through various chemical
reactions.

Table 1: Chemical Identifiers for (4-Bromophenyl)(diphenyl)methanol
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Identifier Value

IUPAC Name (4-Bromophenyl)(phenyl)methanol[1]
CAS Number 29334-16-5[1][4]

Molecular Formula C13H11BrO[1][5]

Molecular Weight 263.13 g/mol [2][5]

MDL Number MFCD00016851[4][6]

Table 2: Physicochemical Properties of (4-Bromophenyl)(diphenyl)methanol

Property Value

Physical State Solid (White to light yellow)[2]
Melting Point 63-67 °C[2]

Boiling Point 381.5 °C at 760 mmHg[2]
Purity Typically =295%][?2]

Room Temperature, sealed in a dry
Storage ]
environment[2][4]

Synthesis and Experimental Protocols

The synthesis of (4-Bromophenyl)(diphenyl)methanol can be achieved through several
established organic chemistry methods. A common and effective approach is the Grignard
reaction. This involves the reaction of a Grignard reagent with a suitable carbonyl compound.
Two primary pathways for this synthesis are outlined below.

Experimental Protocol: Grignard Synthesis of (4-Bromophenyl)(diphenyl)methanol (Pathway
1)

This protocol describes the synthesis starting from 4-bromobenzaldehyde and
phenylmagnesium bromide.
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Materials:

4-Bromobenzaldehyde

e Magnesium turnings

e Bromobenzene

e Anhydrous diethyl ether

o Saturated agueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware for anhydrous reactions
Procedure:

e Preparation of Phenylmagnesium Bromide (Grignard Reagent): In a flame-dried, three-
necked flask equipped with a dropping funnel, condenser, and a nitrogen inlet, magnesium
turnings are placed in anhydrous diethyl ether. A solution of bromobenzene in anhydrous
diethyl ether is added dropwise to initiate the reaction. The mixture is stirred until the
magnesium is consumed.

o Reaction with 4-Bromobenzaldehyde: A solution of 4-bromobenzaldehyde in anhydrous
diethyl ether is added dropwise to the freshly prepared phenylmagnesium bromide solution
at 0 °C. The reaction mixture is then allowed to warm to room temperature and stirred for
several hours.

e Quenching and Work-up: The reaction is carefully quenched by the slow addition of a
saturated aqueous solution of ammonium chloride. The organic layer is separated, and the
agueous layer is extracted with diethyl ether.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The
resulting crude product can be purified by recrystallization or column chromatography to
yield (4-Bromophenyl)(diphenyl)methanol.
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Caption: Grignard synthesis of (4-Bromophenyl)(diphenyl)methanol.

Applications in Drug Development and Research

Diphenylmethanol and its derivatives are crucial scaffolds in medicinal chemistry.[7] They serve
as key building blocks for a variety of pharmaceuticals, including antihistamines, antiallergenic
agents, and antihypertensive agents.[7] The benzhydryl group, a core component of (4-
Bromophenyl)(diphenyl)methanol, is present in numerous histamine H1 antagonists like
diphenylhydramine.[7]

The presence of a bromine atom on one of the phenyl rings provides a reactive handle for
further functionalization through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira
reactions). This allows for the introduction of diverse chemical moieties, enabling the
exploration of a broad chemical space in drug discovery programs. For instance, the
bromophenyl group is a feature in potent therapeutic agents like Macitentan, a dual endothelin
receptor antagonist.[8] This highlights the utility of the (4-bromophenyl) motif in designing
molecules with specific pharmacological profiles.

The general workflow for utilizing (4-Bromophenyl)(diphenyl)methanol as a synthetic
intermediate in drug discovery is depicted below.
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Caption: Role as an intermediate in drug discovery.

In conclusion, (4-Bromophenyl)(diphenyl)methanol is a valuable and versatile chemical
compound. Its well-defined properties and accessible synthesis routes, combined with its utility
as a synthetic intermediate, make it a compound of significant interest for researchers and
professionals in the fields of organic synthesis and pharmaceutical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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